Cas no 62681-97-4 (2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole)
62681-97-4 structure
Product Name:2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole
CAS No:62681-97-4
MF:C14H9FN2O
MW:240.232466459274
CID:957202
PubChem ID:96843
Update Time:2025-04-19
2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole
- AC1L3XC9
- AC1Q4NZF
- AG-G-30619
- AR-1C7288
- CTK5B5582
- EINECS 263-693-0
- NSC90363
- NSC-90363
- DTXSID10211741
- QDROCLXUUMLOEK-UHFFFAOYSA-N
- 62681-97-4
- NS00055789
- NSC 90363
-
- Inchi: 1S/C14H9FN2O/c15-12-8-4-7-11(9-12)14-17-16-13(18-14)10-5-2-1-3-6-10/h1-9H
- InChI Key: QDROCLXUUMLOEK-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C1=NN=C(C2C=CC=CC=2)O1
Computed Properties
- Exact Mass: 240.06997
- Monoisotopic Mass: 240.06989108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92
- LogP: 3.54270
2-(3-fluorophenyl)-5-phenyl-1,3,4-oxadiazole Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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